A rollover Ir(iii) complex of 2-(6-bromopyridin-2-yl)imidazo[1,2-a]pyridine†
New Journal of Chemistry Pub Date: 2023-01-19 DOI: 10.1039/D2NJ06026D
Abstract
Here in, we report a rollover iridacycle complex cis-[Ir(κ2-C–N-L1)(κ2-N–N-L1)Cl2], which can be easily obtained as yellow solid, through the reaction of two equivalents of new 2-(6-bromopyridin-2-yl)imidazo[1,2-a]pyridine (L1) type ligand and IrCl3 in dimethylformamide at 70 °C for a week. Rollover complex have an unusual κ2-C–N-cyclometallated ligand fragment, which involves the C–H bond activation reaction in remote position on bromo-pyridine, with a second one in classic κ2-N–N-donor mode. The structure of both compounds was studied by NMR, IR, and high-resolution mass spectrometry. Rollover complex UV/Vis absorption spectrum showed a dominating π–π* absorption band at 350 nm. Excitation at 385 nm gave a narrow emission band with maximum at 541 nm, which was associated to ligand-centred emission. The ligand shows antiproliferative activities against breast cancer lines. Density Functional Theory (DFT) calculations suggest that the rollover C–H bond activation occurs after a first κ2-N–N coordination during the complexation of the second ligand and is supported by DMF molecules.
![Graphical abstract: A rollover Ir(iii) complex of 2-(6-bromopyridin-2-yl)imidazo[1,2-a]pyridine](http://scimg.chem960.com/usr/1/D2NJ06026D.jpg)
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